Cas no 1379348-69-2 (2-(2-bromoethyl)-1-chloro-4-nitrobenzene)

• Product Name: 2-(2-bromoethyl)-1-chloro-4-nitrobenzene
• CAS No: 1379348-69-2
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 6566498
• PubChem ID: 129968017
• Update Time: 2025-07-02

2-(2-bromoethyl)-1-chloro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-1-chloro-4-nitrobenzene
• EN300-1914985
• 1379348-69-2

• Inchi： 1S/C8H7BrClNO2/c9-4-3-6-5-7(11(12)13)1-2-8(6)10/h1-2,5H,3-4H2
• InChI Key： WNBPPKWCEURRAF-UHFFFAOYSA-N
• SMILES： BrCCC1C(=CC=C(C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(2-bromoethyl)-1-chloro-4-nitrobenzene

Recent Advances in the Application of 2-(2-Bromoethyl)-1-chloro-4-nitrobenzene (CAS: 1379348-69-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-bromoethyl)-1-chloro-4-nitrobenzene (CAS: 1379348-69-2) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This halogenated aromatic compound possesses unique reactivity patterns due to its combination of electron-withdrawing nitro group, reactive halogen atoms, and an alkylating bromoethyl moiety. Recent studies have demonstrated its versatility in nucleophilic substitution reactions, cross-coupling chemistry, and as a building block for more complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1379348-69-2 as a precursor for novel kinase inhibitors. Researchers successfully employed the bromoethyl group for selective alkylation of heterocyclic amines, while the chloro and nitro groups enabled subsequent palladium-catalyzed cross-coupling reactions. This synthetic strategy allowed for efficient construction of diverse compound libraries with potential anticancer activity, demonstrating improved yields (75-92%) compared to traditional routes.

In chemical biology applications, 2-(2-bromoethyl)-1-chloro-4-nitrobenzene has shown promise as a versatile linker for protein modification. A recent Nature Chemical Biology publication (2024) detailed its use in creating covalent protein probes, where the compound's multiple reactive sites enabled orthogonal conjugation strategies. The bromoethyl group proved particularly useful for selective cysteine modification under mild conditions, while preserving the chloro and nitro functionalities for subsequent click chemistry reactions.

From a safety and handling perspective, new stability studies (Chemical Research in Toxicology, 2023) have provided important insights into the storage conditions of 1379348-69-2. The compound demonstrates greater stability in anhydrous environments at -20°C, with decomposition rates increasing significantly above 25°C. These findings have important implications for industrial-scale applications, suggesting the need for controlled temperature conditions during storage and transportation.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 describing its use in prodrug synthesis. One notable application involves its conversion to masked aldehyde precursors that can be selectively activated in tumor microenvironments. The nitro group serves as both an electron-withdrawing group and a potential reduction site, while the bromoethyl moiety enables controlled release of active drug molecules.

Looking forward, computational studies (Journal of Chemical Information and Modeling, 2024) are providing new insights into the reactivity landscape of 2-(2-bromoethyl)-1-chloro-4-nitrobenzene. Quantum mechanical calculations have successfully predicted preferred reaction sites under various conditions, enabling more rational design of synthetic routes. These advances are expected to accelerate the development of new derivatives with tailored properties for specific applications in drug discovery and chemical biology.